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Compound of Interest

Compound Name: 1,4-Dibromobutane-d8

Cat. No.: B120142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the deuterated organic compound

1,4-Dibromobutane-d8, focusing on its chemical and physical properties, a detailed synthesis

protocol, and its primary applications in research and development. This document is intended

to be a valuable resource for professionals in the fields of chemical synthesis, drug

development, and analytical sciences.

Core Properties of 1,4-Dibromobutane-d8
1,4-Dibromobutane-d8 is the deuterium-labeled version of 1,4-Dibromobutane. The

substitution of hydrogen with deuterium, a stable isotope of hydrogen, makes it a valuable tool

in various scientific applications, particularly as an internal standard in quantitative analysis.

Molecular Identity and Weight
The fundamental identifiers and molecular weight of 1,4-Dibromobutane-d8 are summarized

below.
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Identifier Value

Molecular Formula C₄D₈Br₂

Linear Formula BrCD₂(CD₂)₂CD₂Br

Molecular Weight 223.96 g/mol

CAS Number 68375-92-8

Physicochemical Properties
A compilation of key physical and chemical properties is provided in the following table for easy

reference.[1]

Property Value

Appearance Colorless to pale yellow liquid

Density 1.942 g/mL at 25 °C

Boiling Point 63-65 °C at 6 mmHg

Melting Point -20 °C

Refractive Index n20/D 1.516

Isotopic Purity Typically ≥98 atom % D

Experimental Protocol: Synthesis of 1,4-
Dibromobutane-d8
The following is a detailed methodology for the synthesis of 1,4-Dibromobutane-d8 from

tetrahydrofuran-d8. This procedure is adapted from established organic synthesis protocols.[2]

Materials and Reagents:
Tetrahydrofuran-d8 (freshly distilled)

Sodium bromide
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Concentrated sulfuric acid

10% Sodium bicarbonate solution

Anhydrous calcium chloride

Water

Equipment:
250 ml three-necked flask

Stirring apparatus

Oil bath

Steam distillation apparatus

Separatory funnel

Procedure:
Reaction Setup: In a 250 ml three-necked flask, combine 13 ml (0.16 mol) of freshly distilled

tetrahydrofuran-d8, 52 g (0.51 mol) of sodium bromide, and 50 ml of water.

Acid Addition: While stirring, slowly add 48 ml (0.88 mol) of concentrated sulfuric acid. It is

crucial to control the temperature to below 50°C during this exothermic addition. The

formation of crystals and a yellowing of the reaction mixture will be observed.

Reflux: Heat the reaction mixture in an oil bath, maintaining a temperature between 95-

100°C for 2.5-3 hours with continuous stirring.

Isolation: The product, 1,4-Dibromobutane-d8, is isolated from the reaction mixture via

steam distillation.

Purification:

Wash the distilled product with a 10% sodium bicarbonate solution.
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Follow with a water wash until the product is neutral.

Dry the product using anhydrous calcium chloride.

Final Distillation: A final distillation of the dried product yields pure 1,4-Dibromobutane-d8.

Visualized Experimental Workflow: Synthesis of 1,4-
Dibromobutane-d8
The synthesis protocol can be visualized as a sequential workflow, as depicted in the following

diagram.
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Caption: Workflow for the synthesis of 1,4-Dibromobutane-d8.
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Applications in Research and Drug Development
1,4-Dibromobutane-d8 serves as a valuable tool in several areas of scientific research and

pharmaceutical development.

Internal Standard: Its most common application is as an internal standard for quantitative

analysis by methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid

Chromatography-Mass Spectrometry (LC-MS).[3] The known concentration of the deuterated

standard allows for accurate quantification of its non-deuterated analogue.

Tracer Studies: Stable isotope-labeled compounds like 1,4-Dibromobutane-d8 are used as

tracers in studies to understand the pharmacokinetic and metabolic profiles of drug

candidates.[3]

Intermediate in Organic Synthesis: It is used as an intermediate in the synthesis of various

organic molecules.[2] For instance, it is utilized in studies related to sulforaphane, a

compound with anti-carcinogenic properties.[4][5] It also serves as an analog of 1,4-

Dibromobutane in catalyzing the polymerization of 2-oxazolines.[4][5] In the pharmaceutical

industry, its non-deuterated counterpart is used to manufacture compounds like theophylline

and various cough suppressants and anthelmintics.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to 1,4-Dibromobutane-d8: Properties,
Synthesis, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120142#1-4-dibromobutane-d8-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b120142#1-4-dibromobutane-d8-molecular-weight-and-formula
https://www.benchchem.com/product/b120142#1-4-dibromobutane-d8-molecular-weight-and-formula
https://www.benchchem.com/product/b120142#1-4-dibromobutane-d8-molecular-weight-and-formula
https://www.benchchem.com/product/b120142#1-4-dibromobutane-d8-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b120142?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

